Cas no 78301-72-1 (4-Phenyl-1,2,3-thiadiazol-5-amine)

• Product Name: 4-Phenyl-1,2,3-thiadiazol-5-amine
• CAS No: 78301-72-1
• MF: C₈H₇N₃S
• MW: 177.226279497147
• MDL: MFCD00100232
• CID: 562089
• PubChem ID: 2747165
• Update Time: 2025-06-14

4-Phenyl-1,2,3-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazol-5-amine,4-phenyl-
• 5-Amino-4-phenyl-1,2,3-thiadiazole
• 4-PHENYL-1,2,3-THIADIAZOL-5-AMINE
• 4-phenylthiadiazol-5-amine
• 4-phenyl-[1,2,3]thiadiazol-5-ylamine
• 1,2,3-Thiadiazol-5-amine, 4-phenyl-
• aminophenylthiadiazole
• Maybridge1_008741
• Oprea1_587831
• HMS566F07
• SBB052003
• KM1906
• FCH1116908
• OR11285
• 4-phenyl-1,2,3-thiadiazole-5-ylamine
• ZB004448
• AX8099909
• DB-
• AS-5492
• A852962
• FT-0619380
• AKOS022639698
• EN300-7381700
• MFCD00100232
• 78301-72-1
• DTXSID80372631
• CS-M2981
• BDBM50335922
• AMY14428
• Q27451029
• CHEMBL4163311
• SCHEMBL544517
• F20574
• 4-phenyl-1,2,3-thiadiazol-5-amine, AldrichCPR
• DB-006893
• XH1301
• 4-Phenyl-1,2,3-thiadiazol-5-amine

• MDL： MFCD00100232
• Inchi： 1S/C8H7N3S/c9-8-7(10-11-12-8)6-4-2-1-3-5-6/h1-5H,9H2
• InChI Key： VPHYLVGCMWSAEJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C2C=CC=CC=2)N=N1)N

Computed Properties

• Exact Mass: 177.03600
• Monoisotopic Mass: 177.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 80

Experimental Properties

• Density: 1.333
• Melting Point: 144 °C
• Boiling Point: 341.4°C at 760 mmHg
• Flash Point: 160.3°C
• Refractive Index: 1.669
• PSA: 80.04000
• LogP: 2.36850

4-Phenyl-1,2,3-thiadiazol-5-amine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Additional information on 4-Phenyl-1,2,3-thiadiazol-5-amine

Comprehensive Overview of 4-Phenyl-1,2,3-thiadiazol-5-amine (CAS No. 78301-72-1): Properties, Applications, and Research Insights

4-Phenyl-1,2,3-thiadiazol-5-amine (CAS No. 78301-72-1) is a heterocyclic organic compound featuring a thiadiazole core substituted with a phenyl group and an amine functionality. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The thiadiazole scaffold is known for its electron-rich properties, making it a versatile intermediate in medicinal chemistry.

Recent studies highlight the growing interest in 4-Phenyl-1,2,3-thiadiazol-5-amine derivatives for their antimicrobial and anti-inflammatory properties. Researchers are exploring its role in developing novel small-molecule inhibitors targeting enzyme pathways, particularly in oncology and infectious diseases. The compound's structure-activity relationship (SAR) is frequently investigated to optimize its pharmacological profile, aligning with the current trend of rational drug design in the pharmaceutical industry.

From a synthetic chemistry perspective, CAS No. 78301-72-1 serves as a key precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in creating complex molecular architectures. Its compatibility with green chemistry protocols—such as solvent-free reactions or catalytic methods—has also been explored, addressing the global demand for sustainable chemical processes.

In material science, 4-Phenyl-1,2,3-thiadiazol-5-amine derivatives exhibit promising optical and electronic properties, making them candidates for organic semiconductors and fluorescent probes. This aligns with the surge in demand for advanced materials in OLEDs and biosensors. Computational studies using density functional theory (DFT) further elucidate its electronic characteristics, providing insights for tailored applications.

The compound's stability under physiological conditions has spurred investigations into its drug-likeness and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. These studies are critical for preclinical development, especially in the context of personalized medicine and targeted therapy—two dominant themes in contemporary biomedical research.

Analytical techniques like HPLC, LC-MS, and NMR are routinely employed to characterize 78301-72-1, ensuring high purity for research applications. Suppliers often provide certificates of analysis (CoA) to meet stringent quality standards, reflecting the compound's importance in high-value research.

Emerging trends also link thiadiazole-based compounds to neuroprotective agents and antioxidant applications, areas gaining traction due to rising neurodegenerative disease prevalence. This positions 4-Phenyl-1,2,3-thiadiazol-5-amine as a compound of interest in multidisciplinary research, bridging gaps between chemistry, biology, and materials science.

For researchers sourcing this compound, considerations like batch-to-batch consistency, scalability, and regulatory compliance are paramount. The compound's commercial availability through specialized chemical suppliers facilitates its integration into diverse experimental workflows, from academic labs to industrial R&D.

In summary, 4-Phenyl-1,2,3-thiadiazol-5-amine (CAS No. 78301-72-1) exemplifies the convergence of synthetic utility and biological relevance. Its adaptability across multiple scientific domains underscores its value in addressing modern challenges in healthcare, sustainability, and technology—making it a focal point for innovation in 21st-century chemistry.